Cas no 53587-37-4 (Secolongifolenediol)

• Product Name: Secolongifolenediol
• CAS No: 53587-37-4
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 1996422
• PubChem ID: 101168673
• Update Time: 2025-04-21

Secolongifolenediol Chemical and Physical Properties

Names and Identifiers

• Secolongifolenediol
• (1R,6R,9S)-2,2,6-Trimethyl-7-(hydroxymethyl)bicyclo[4.2.1]nona-7-ene-9-ethanol
• 2-[(1R,6R,9S)-8-(hydroxymethyl)-1,5,5-trimethyl-9-bicyclo[4.2.1]non-7-enyl]ethanol
• 53587-37-4
• AKOS040762324

• Inchi： 1S/C15H26O2/c1-14(2)6-4-7-15(3)11(10-17)9-13(14)12(15)5-8-16/h9,12-13,16-17H,4-8,10H2,1-3H3/t12-,13+,15-/m0/s1
• InChI Key： RYUMBZJZMMNHTP-GUTXKFCHSA-N
• SMILES： OCC1=C[C@H]2C(C)(C)CCC[C@]1(C)[C@H]2CCO

Computed Properties

• Exact Mass: 238.193280068 g/mol
• Monoisotopic Mass: 238.193280068 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5
• Molecular Weight: 238.37

Experimental Properties

• Color/Form: Powder

Secolongifolenediol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols